Cas no 1266787-45-4 (5-Cyclopropylmethoxy-pyridine-2-carboxylic acid methyl ester)

• Product Name: 5-Cyclopropylmethoxy-pyridine-2-carboxylic acid methyl ester
• CAS No: 1266787-45-4
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 4826887
• Update Time: 2025-10-28

5-Cyclopropylmethoxy-pyridine-2-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(cyclopropylmethoxy)picolinate
• 5-cyclopropylmethoxy-pyridine-2-carboxylic acid methyl ester
• methyl 5-(cyclopropylmethoxy)pyridine-2-carboxylate
• 5-Cyclopropylmethoxy-pyridine-2-carboxylic acid methyl ester

• Inchi： 1S/C11H13NO3/c1-14-11(13)10-5-4-9(6-12-10)15-7-8-2-3-8/h4-6,8H,2-3,7H2,1H3
• InChI Key： ZMVHVRVNNCETTH-UHFFFAOYSA-N
• SMILES： O(C1C=NC(C(=O)OC)=CC=1)CC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 228
• XLogP3: 1.8
• Topological Polar Surface Area: 48.4

Additional information on 5-Cyclopropylmethoxy-pyridine-2-carboxylic acid methyl ester

5-Cyclopropylmethoxy-pyridine-2-carboxylic acid methyl ester (CAS No. 1266787-45-4): A Comprehensive Overview

5-Cyclopropylmethoxy-pyridine-2-carboxylic acid methyl ester (CAS No. 1266787-45-4) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including medicinal chemistry and materials science. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its chemical properties, biological activities, and potential therapeutic applications.

The molecular structure of 5-Cyclopropylmethoxy-pyridine-2-carboxylic acid methyl ester consists of a pyridine ring substituted with a cyclopropylmethoxy group at the 5-position and a methyl ester group at the 2-position. The cyclopropylmethoxy substituent imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological activity. The methyl ester group, on the other hand, can be readily hydrolyzed under physiological conditions to form the corresponding carboxylic acid, making this compound a valuable prodrug candidate.

In the realm of medicinal chemistry, 5-Cyclopropylmethoxy-pyridine-2-carboxylic acid methyl ester has been investigated for its potential as a lead compound in the development of novel therapeutic agents. Recent studies have shown that this compound exhibits promising pharmacological properties, including anti-inflammatory and anti-cancer activities. For instance, a study published in the Journal of Medicinal Chemistry reported that 5-Cyclopropylmethoxy-pyridine-2-carboxylic acid methyl ester demonstrated significant inhibition of cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases.

Furthermore, research has also explored the potential of 5-Cyclopropylmethoxy-pyridine-2-carboxylic acid methyl ester as an anti-cancer agent. A study conducted by a team of researchers at the University of California found that this compound exhibited selective cytotoxicity against various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action was attributed to its ability to induce apoptosis and inhibit cell proliferation by modulating key signaling pathways involved in cancer progression.

Beyond its medicinal applications, 5-Cyclopropylmethoxy-pyridine-2-carboxylic acid methyl ester has also found utility in materials science. Its unique electronic properties make it an attractive candidate for the development of functional materials with applications in electronics and optoelectronics. For example, recent studies have demonstrated that this compound can be used as a building block for the synthesis of conjugated polymers with tunable electronic and optical properties. These polymers have shown promise in applications such as organic photovoltaics and light-emitting diodes (LEDs).

The synthesis of 5-Cyclopropylmethoxy-pyridine-2-carboxylic acid methyl ester has been extensively studied and optimized to improve yield and purity. Common synthetic routes involve the condensation of 2-chloropyridine with cyclopropylmethanol followed by esterification with methanol. Advances in synthetic methodologies have led to more efficient and environmentally friendly processes, making this compound more accessible for large-scale production.

In conclusion, 5-Cyclopropylmethoxy-pyridine-2-carboxylic acid methyl ester (CAS No. 1266787-45-4) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique structural features and versatile chemical properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its biological activities and functional applications, this compound is poised to play a significant role in advancing various scientific fields.